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Introduction
The combination of chemotherapy and immune checkpoint blockade (ICB) has become a

cornerstone of first-line treatment for advanced non-squamous non-small-cell lung cancer

(NSCLC). Clinical trials such as KEYNOTE-189 demonstrated that adding the anti-PD-1

antibody pembrolizumab to a pemetrexed-platinum chemotherapy regimen significantly

improves overall and progression-free survival, irrespective of the tumor's baseline PD-L1

expression. This success has spurred extensive preclinical research to elucidate the

immunological mechanisms underpinning the synergy between pemetrexed and

immunotherapy. These investigations reveal that pemetrexed does not merely act as a

cytotoxic agent but actively remodels the tumor microenvironment (TME) to be more

susceptible to immune attack.

These application notes provide a summary of key preclinical findings, quantitative data from

representative studies, and detailed protocols for researchers investigating the combination of

pemetrexed and immunotherapy.
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Mechanism of Action: How Pemetrexed Primes the
Tumor for Immunotherapy
Pemetrexed, a folate antimetabolite, enhances the efficacy of immunotherapy through several

distinct but interconnected mechanisms. The primary effect is the upregulation of Programmed

Death-Ligand 1 (PD-L1) on tumor cells, which sensitizes them to anti-PD-1/PD-L1 blockade.

Additionally, pemetrexed can induce immunogenic cell death (ICD), further stimulating an anti-

tumor immune response.

Key Signaling Pathways for PD-L1 Upregulation
Preclinical studies have identified two key signaling pathways activated by pemetrexed that

lead to increased PD-L1 expression:

TS-ROS-NF-κB Pathway: Pemetrexed inhibits thymidylate synthase (TS), a key enzyme in

nucleotide synthesis. This inhibition leads to an accumulation of intracellular reactive oxygen

species (ROS), which in turn activates the NF-κB signaling pathway, a known transcriptional

regulator of the PD-L1 gene (CD274).

mTOR/STAT3 Pathway: In some NSCLC cell lines, pemetrexed has been shown to increase

PD-L1 levels by activating the mTOR/P70S6K and STAT3 signaling pathways.

These pathways converge to increase PD-L1 expression on the tumor cell surface,

transforming immunologically "cold" tumors into "hot" tumors that are more responsive to

checkpoint inhibitors.
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Pemetrexed-induced PD-L1 upregulation pathways.

Preclinical Data Summary
The combination of pemetrexed with immunotherapy has demonstrated significant anti-tumor

effects across various preclinical models. The following tables summarize key quantitative

findings.
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Table 1: In Vitro Cytokine Secretion in Co-culture
Systems

Model System
Treatment
Group

IFN-γ
Secretion
(pg/mL)

IL-2 Secretion
(pg/mL)

Reference

NSCLC/T-cell

Co-culture
Pemetrexed

Decreased vs.

Control

Decreased vs.

Control

Pemetrexed +

anti-PD-1

Significantly

Increased vs.

Pemetrexed

alone

Significantly

Increased vs.

Pemetrexed

alone

A549/PBMC Co-

culture
Pemetrexed

Increased vs.

Control

Increased vs.

Control

Pemetrexed +

Atezolizumab
Further Increase Not Reported

Note: The initial decrease in cytokine secretion with pemetrexed alone in some models may

reflect its direct effects on T-cell proliferation, a limitation overcome by the addition of

checkpoint blockade.

Table 2: In Vivo Tumor Growth and Immune Cell
Modulation in Syngeneic Mouse Models

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15709062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mouse Model
Treatment
Group

Tumor Growth
Inhibition

Key Immune
Cell Changes
in TME

Reference

LL2 or CT26
Pemetrexed +

anti-PD-L1

Synergistic

inhibition of

tumor growth

Favorable TME

for tumor

inhibition

Colon26 Pemetrexed -

Increased CD8+

T-cells, NK cells;

Decreased

MDSCs

Pemetrexed +

anti-PD-L1

Enhanced anti-

tumor efficacy

Increased

frequency of

activated

(CD137+,

GITR+) T-cells

MC38 Pemetrexed -

Upregulation of

immune-related

genes (IFN-γ,

CXCL9,

CXCL10)

Table 3: Induction of Immune Checkpoint Lig
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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